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Compound of Interest

Compound Name: Trimecaine

Cat. No.: B1683256 Get Quote

An In-depth Technical Guide to Trimecaine Hydrochloride: CAS Number and Safety Data

This technical guide provides a comprehensive overview of Trimecaine hydrochloride,

focusing on its Chemical Abstracts Service (CAS) number and associated safety data. It is

intended for researchers, scientists, and drug development professionals who require detailed

technical information for safe handling, storage, and use in a laboratory setting.

Chemical Identification
Trimecaine hydrochloride is a local anesthetic and cardiac antiarrhythmic agent.[1][2][3] It is

classified as an amide-type anesthetic.[3] The primary identifier for this chemical compound is

its CAS number, which is a unique numerical identifier assigned by the Chemical Abstracts

Service.

Table 1: Chemical Identification of Trimecaine Hydrochloride
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Identifier Value Source(s)

Chemical Name

2-(Diethylamino)-N-(2,4,6-
trimethylphenyl)acetamide
hydrochloride

[4][5][6]

CAS Number 1027-14-1 [1][4][5][6]

Synonyms
Mesocaine, Mesocain,

Trimekain Hydrochloride
[2][4][5][7]

Molecular Formula C₁₅H₂₄N₂O · HCl [2][4][8]

Molecular Weight 284.82 g/mol [2][4][5][9]

InChI Key
KOOGJYYOMPUGCW-

UHFFFAOYSA-N
[2][7]

| SMILES | CCN(CC)CC(=O)Nc1c(C)cc(C)cc1C.Cl |[2][4][8] |

Physical and Chemical Properties
Trimecaine hydrochloride is a white crystalline powder that is readily soluble in water and

ethanol.[3] A summary of its key physical and chemical properties is provided below.

Table 2: Physical and Chemical Properties

Property Value Source(s)

Appearance
White crystalline powder /
Solid powder

[3][7]

Solubility
Readily soluble in water and

ethanol
[3]

Purity
>98% (typical, refer to

Certificate of Analysis)
[7]

Storage Temperature
Short-term: 0 - 4 °C; Long-

term: -20 °C
[7]
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| Shipping Temperature | Ambient temperature |[6][7] |

Safety and Hazard Information
The following data is compiled from various Safety Data Sheets (SDS) and provides critical

information regarding the hazards and safe handling of Trimecaine hydrochloride.

GHS Hazard Classification
Table 3: GHS Hazard Identification and Classification

Classification Code Description Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

[10][11]

| Aquatic Hazard, Chronic | Category 1 | H410: Very toxic to aquatic life with long lasting

effects* |[12] |

*Note: The H410 classification was found in an SDS for Trimecaine base (CAS 616-68-2).

SDS for the hydrochloride salt (CAS 1027-14-1) from other sources did not list this

environmental hazard.[10] Users should consult the specific SDS for the product they are

using.

First-Aid Measures
Immediate and appropriate first-aid measures are crucial in case of accidental exposure.

Table 4: First-Aid Measures
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Exposure Route Recommended Action Source(s)

Ingestion

Rinse mouth with water.
Do not induce vomiting.
Call a POISON CENTER or
doctor if you feel unwell.
[10][13]

[10][13]

Inhalation

Move victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and consult

a doctor.

[10][13]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes. Consult a

doctor.[10][13]

[10][13]

| Eye Contact | Immediately flush eyes with plenty of flowing water for 10 to 15 minutes, holding

eyelids apart. Consult an ophthalmologist.[10][13] |[10][13] |

Handling, Storage, and Personal Protection
Proper handling and storage procedures, along with the use of Personal Protective Equipment

(PPE), are essential to ensure laboratory safety.

Table 5: Handling and Storage
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Aspect Recommendation Source(s)

Handling

Handle in a well-ventilated
place. Avoid contact with
skin and eyes. Avoid
formation of dust and
aerosols. Do not eat, drink,
or smoke when using this
product.[10][13]

[10][13]

| Storage | Store the container tightly closed in a dry, cool, and well-ventilated place.[13]

Recommended temperatures are 0-4 °C for short-term and -20 °C for long-term storage.[7] |[7]

[13] |

Table 6: Personal Protective Equipment (PPE)

Type Specification Source(s)

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU)
or NIOSH (US).

[13]

Skin Protection

Handle with chemical-

impermeable gloves. Wear

impervious clothing.

[12][13]

| Respiratory Protection | If exposure limits are exceeded or irritation is experienced, use a full-

face respirator. |[13] |

Experimental Protocols
The classification "Acute Toxicity, Oral (Category 4)" is determined through standardized

experimental protocols. A commonly used method is the OECD Test Guideline 423 for Acute

Oral Toxicity – Acute Toxic Class Method.
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Protocol: Acute Oral Toxicity (Acute Toxic Class Method
- OECD 423)
Objective: To estimate the acute oral toxicity of a substance after a single dose. This method

allows for classification into one of the GHS categories.

Methodology:

Animal Selection: Healthy, young adult rodents (typically female rats) are used. Animals are

acclimatized to laboratory conditions before the test.

Housing and Feeding: Animals are housed in standard cages with controlled temperature,

humidity, and light cycle. Standard laboratory diet and drinking water are provided ad libitum.

Dose Preparation: The test substance (Trimecaine hydrochloride) is typically dissolved or

suspended in a suitable vehicle (e.g., water). The concentration is prepared based on the

starting dose level.

Administration: A single dose of the substance is administered to the animals by oral gavage.

Stepwise Dosing Procedure:

A group of three animals is dosed at a starting level (e.g., 300 mg/kg, a default for

substances with expected low toxicity).

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, respiratory and circulatory patterns, autonomic and central nervous system

effects) and behavioral changes, particularly during the first 4 hours and then daily for 14

days.

Decision Logic:

If 2 or 3 animals die, the test is stopped, and the substance is classified based on this

outcome.

If 0 or 1 animal dies, a further group of three animals is dosed at a lower or higher dose

level, depending on the specific outcome, following the guideline's flowchart.
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This process continues until a clear classification can be made.

Data Collection: All signs of toxicity, time of onset, duration, and reversibility are recorded for

each animal. Body weights are recorded weekly.

Pathology: At the end of the 14-day observation period, all surviving animals are euthanized

and subjected to a gross necropsy.

Classification: Based on the number of mortalities at specific dose levels, the substance is

assigned to a GHS category. For Trimecaine hydrochloride, the results of such testing led to

its classification as Category 4 ("Harmful if swallowed").

Visualized Workflows and Relationships
Diagrams generated using Graphviz provide a clear visual representation of key processes and

relationships.
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1. Identification 2. Hazard Assessment

3. Required Response & Precaution

4. Emergency ProceduresTrimecaine Hydrochloride CAS: 1027-14-1 C₁₅H₂₄N₂O · HCl GHS Classification
Acute Toxicity, Oral (Cat. 4)

H302: Harmful if swallowed

Handling & Storage

Ventilation

Cool, Dry Place

Tightly Closed

Personal Protective Equipment (PPE)

Goggles

Gloves
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First-Aid
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Collect & Dispose
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Caption: Logical workflow from chemical identification to emergency procedures for

Trimecaine HCl.
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1. Preparation Phase

2. Dosing & Observation

3. Analysis & Classification

Select & Acclimatize
Test Animals (Rats)

Prepare Test Substance
Dose Formulations

Administer Single Oral Dose
(Stepwise Procedure, n=3)

Observe for Mortality &
Clinical Signs (14 Days)

Record Body Weights
& Perform Necropsy
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Endpoint Met
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Caption: Experimental workflow for an Acute Oral Toxicity study (OECD 423).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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